4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[4-(oxolan-2-ylmethoxy)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C21H25NO3/c1-15(2)16-5-7-17(8-6-16)21(23)22-18-9-11-19(12-10-18)25-14-20-4-3-13-24-20/h5-12,15,20H,3-4,13-14H2,1-2H3,(H,22,23)
• InChI Key: RZVAZGPJKHOALX-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC3CCCO3

Description

4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess several beneficial properties that make it an attractive option for drug development.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of certain receptors in the brain and peripheral tissues.
Biochemical and Physiological Effects:
4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been found to exert several biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and inhibit tumor growth. Moreover, this compound has also been found to possess anticonvulsant and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in lab experiments is its ability to exhibit multiple beneficial effects. Moreover, this compound is relatively easy to synthesize, making it a cost-effective option for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One potential area of research is its use in the development of novel analgesic and anti-inflammatory drugs. Moreover, this compound may also have potential applications in the treatment of epilepsy and depression. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves several steps. The first step involves the preparation of 4-(tetrahydro-2-furanylmethoxy)phenylboronic acid, which is then reacted with 4-isopropylbenzoyl chloride in the presence of a palladium catalyst to yield the desired compound.

Scientific Research Applications

4-isopropyl-N-[4-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. Moreover, this compound has also been shown to possess anticonvulsant and antidepressant effects.